Cas no 76099-14-4 (1,4-Epoxy-1H,3H-[1,4]oxazepino[4,3-a]benzimidazole,4,5-dihydro-8-methoxy-1-phenyl-)

• Product Name: 1,4-Epoxy-1H,3H-[1,4]oxazepino[4,3-a]benzimidazole,4,5-dihydro-8-methoxy-1-phenyl-
• CAS No: 76099-14-4
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 568885
• PubChem ID: 3059082
• Update Time: 2025-04-19

1,4-Epoxy-1H,3H-[1,4]oxazepino[4,3-a]benzimidazole,4,5-dihydro-8-methoxy-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Epoxy-1H,3H-[1,4]oxazepino[4,3-a]benzimidazole,4,5-dihydro-8-methoxy-1-phenyl-
• 1,4-Epoxy-1H,3H-(1,4)oxazepino(4,3-a)benzimidazole, 4,5-dihydro-8-meth oxy-1-phenyl-
• BRN 5610080
• 1,4-Epoxy-1H,3H-(1,4)oxazepino(4,3-a)benzimidazole, 4,5-dihydro-8-methoxy-1-phenyl-
• 4,5-Dihydro-8-methoxy-1-phenyl-1,4-epoxy-1H,3H-(1,4)oxazepino(4,3-a)benzimidazole
• 8-Methoxy-1-phenyl-4,5-dihydro-1H,3H-1,4-epoxy[1,4]oxazepino[4,3-a]benzimidazole
• DTXSID70997438
• 76099-14-4

• Inchi： 1S/C18H16N2O3/c1-21-13-7-8-15-16(9-13)20-10-14-11-22-18(23-14,17(20)19-15)12-5-3-2-4-6-12/h2-9,14H,10-11H2,1H3
• InChI Key： MFCKECNDTFLNNW-UHFFFAOYSA-N
• SMILES： O1C2COC1(C1C=CC=CC=1)C1=NC3C=CC(=CC=3N1C2)OC

Computed Properties

• Exact Mass: 308.116
• Monoisotopic Mass: 308.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 540.3°C at 760 mmHg
• Flash Point: 280.6°C
• Refractive Index: 1.695